Cas no 2227801-02-5 (rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol)

• Product Name: rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol
• CAS No: 2227801-02-5
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 6493875
• PubChem ID: 165591947
• Update Time: 2025-06-08

rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol
• EN300-1624288
• 2227801-02-5

• Inchi： 1S/C11H16OS/c1-8-6-7-13-11(8)9-4-2-3-5-10(9)12/h6-7,9-10,12H,2-5H2,1H3/t9-,10-/m1/s1
• InChI Key： WRXYMYKGZIQRGE-NXEZZACHSA-N
• SMILES： S1C=CC(C)=C1[C@@H]1CCCC[C@H]1O

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol

Introduction to rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol (CAS No. 2227801-02-5)

rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol (CAS No. 2227801-02-5) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring and a 3-methylthiophenyl substituent. The racemic nature of the compound, denoted by the prefix "rac-", indicates that it is a mixture of equal amounts of two enantiomers, (1R,2R) and (1S,2S). This introduction will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol is of particular interest due to its complexity and the presence of multiple chiral centers. The cyclohexane ring provides a rigid framework that can influence the conformational stability and reactivity of the molecule. The 3-methylthiophenyl substituent introduces additional complexity and can significantly affect the compound's electronic properties and biological activity. Recent studies have highlighted the importance of such functional groups in modulating the pharmacological properties of small molecules.

The synthesis of rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol has been a topic of extensive research. One common approach involves the use of transition metal-catalyzed reactions to construct the cyclohexane ring and introduce the 3-methylthiophenyl substituent. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to form the carbon-sulfur bond in this compound. These synthetic strategies not only provide high yields but also allow for precise control over the stereochemistry of the final product.

In terms of biological activity, rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

The racemic nature of rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol also raises interesting questions about its enantiomeric selectivity and biological effects. Enantiomers can exhibit different pharmacological profiles due to their distinct interactions with biological targets. Therefore, separating and characterizing the individual enantiomers is crucial for understanding their specific activities and potential therapeutic applications. Recent advances in chiral separation techniques, such as high-performance liquid chromatography (HPLC) with chiral stationary phases, have facilitated this process.

In the context of drug development, rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol represents an intriguing lead compound. Its unique structure and promising biological activities make it a valuable starting point for further optimization through medicinal chemistry approaches. Structure-activity relationship (SAR) studies are essential to identify key structural features that contribute to its biological effects and to design more potent and selective analogs.

Clinical trials are an important next step in evaluating the safety and efficacy of compounds like rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol. Preclinical studies have provided encouraging data on its pharmacokinetic properties and toxicity profiles. However, more extensive testing is required to ensure its suitability for human use. Ongoing research aims to address these challenges and advance this compound towards clinical evaluation.

In conclusion, rac-(1R,2R)-2-(3-methylthiophen-2-yl)cyclohexan-1-ol (CAS No. 2227801-02-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, and promising biological activities make it an attractive target for further investigation. As research in this area continues to evolve, it is likely that new insights into its properties and applications will emerge, contributing to the development of novel therapeutic agents.